Cas no 436155-39-4 (Acetic acid, (3,4-dimethoxyphenoxy)-, methyl ester)

Acetic acid, (3,4-dimethoxyphenoxy)-, methyl ester is a specialized ester derivative combining acetic acid with a dimethoxyphenoxy moiety. This compound is of interest in organic synthesis due to its functional groups, which enable its use as an intermediate in the production of fine chemicals, pharmaceuticals, or agrochemicals. The presence of methoxy and phenoxy groups enhances its reactivity in electrophilic and nucleophilic substitution reactions. Its ester linkage provides stability while remaining amenable to hydrolysis or transesterification under controlled conditions. The compound’s structural features make it suitable for applications requiring tailored solubility or as a precursor for more complex molecular architectures. Proper handling and storage are recommended due to its potential sensitivity to moisture and heat.

Acetic acid, (3,4-dimethoxyphenoxy)-, methyl ester structure

436155-39-4 structure

Product Name:Acetic acid, (3,4-dimethoxyphenoxy)-, methyl ester

CAS No:436155-39-4

MF:C₁₁H₁₄O₅

MW:226.225863933563

CID:3986684

Update Time:2025-06-14

Acetic acid, (3,4-dimethoxyphenoxy)-, methyl ester Chemical and Physical Properties

Names and Identifiers

- Acetic acid, (3,4-dimethoxyphenoxy)-, methyl ester
- Inchi： 1S/C11H14O5/c1-13-9-5-4-8(6-10(9)14-2)16-7-11(12)15-3/h4-6H,7H2,1-3H3
- InChI Key： JDQSFRBRBLDJTK-UHFFFAOYSA-N
- SMILES： C(OC)(=O)COC1=CC=C(OC)C(OC)=C1

Acetic acid, (3,4-dimethoxyphenoxy)-, methyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-11723891-1.0g	methyl 2-(3,4-dimethoxyphenoxy)acetate	436155-39-4	95%	1.0g	$0.0	2023-01-09

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Additional information on Acetic acid, (3,4-dimethoxyphenoxy)-, methyl ester

Research Briefing on Acetic acid, (3,4-dimethoxyphenoxy)-, methyl ester (CAS: 436155-39-4): Recent Advances and Applications

Acetic acid, (3,4-dimethoxyphenoxy)-, methyl ester (CAS: 436155-39-4) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This ester derivative, characterized by its dimethoxyphenoxy moiety, has been the subject of recent investigations due to its potential applications in drug development and biochemical studies. The compound's unique structural features make it a promising candidate for further exploration in medicinal chemistry and related disciplines.

Recent studies have focused on the synthesis and characterization of this compound, with particular attention to its physicochemical properties and biological activities. Researchers have employed advanced analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC), to confirm the purity and structural integrity of the synthesized material. These characterization efforts are crucial for ensuring the reliability of subsequent biological evaluations.

In pharmacological research, Acetic acid, (3,4-dimethoxyphenoxy)-, methyl ester has shown interesting bioactivity profiles in preliminary screening assays. Some studies suggest potential interactions with specific enzyme systems, particularly those involved in oxidative stress pathways. The dimethoxyphenoxy group appears to play a critical role in these interactions, possibly contributing to the compound's observed effects in cellular models. However, detailed mechanistic studies are still needed to fully elucidate these biological activities.

The compound has also gained attention as a potential intermediate in the synthesis of more complex pharmaceutical agents. Its structural features make it a versatile building block for the development of novel drug candidates, particularly in areas such as neurology and oncology. Recent synthetic approaches have focused on optimizing the yield and purity of this intermediate, with several research groups reporting improved protocols for its preparation.

From a safety and toxicological perspective, preliminary assessments of Acetic acid, (3,4-dimethoxyphenoxy)-, methyl ester have been conducted to evaluate its potential risks in research and development applications. While comprehensive toxicological data remain limited, initial findings suggest that standard laboratory precautions should be sufficient for handling this compound. Researchers are advised to consult the available safety data sheets and implement appropriate protective measures when working with this chemical.

Looking forward, the scientific community anticipates continued interest in this compound, particularly as new applications emerge in drug discovery and development. Future research directions may include more extensive structure-activity relationship studies, exploration of its potential as a pharmacophore in drug design, and investigation of its metabolic fate in biological systems. The growing body of literature on this compound underscores its relevance in contemporary chemical biology research.

In conclusion, Acetic acid, (3,4-dimethoxyphenoxy)-, methyl ester represents an interesting case study in the intersection of chemical synthesis and biological activity. While significant progress has been made in understanding its properties and potential applications, numerous opportunities remain for further investigation. This compound serves as a reminder of how seemingly simple chemical structures can offer valuable insights and applications in pharmaceutical research and development.